Journal Name:Waste Disposal & Sustainable Energy
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Net-zero greenhouse gas emission from wastewater treatment: Mechanisms, opportunities and perspectives
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.rser.2023.113547
Net-zero emission and self-sustaining carbon-neutral have been widely encouraged and intensively explored in wastewater treatment, as the wastewater industry accounts for approximately 1.6% of global greenhouse gas (GHG) emissions. However, how to achieve net-zero GHG emission in wastewater treatment from a biological standpoint is still lacking. In this paper, the status of GHG (i.e. nitrous oxide (N2O), methane (CH4) and carbon dioxide (CO2)) production and emission in wastewater treatment was comprehensively reviewed. Generally, N2O emission contributes the majority of the total GHG emissions from wastewater treatment, and the dissolved N2O and CH4 in the effluent should be paid more attention for the further GHG mitigation. Based on the newly identified microbial communities capable of nitrogen removal with less GHG emissions, several alternative integration systems for GHG mitigation were discussed. Coupling denitrifying anaerobic methane oxidation with anammox process shows high nitrogen removal performance and low GHG emissions, which is regarded as a more promising integration system for GHG mitigation. Moreover, the novel strategies to manage N2O and CH4 as energy sources were also demonstrated, aiming to offset certain carbon footprint in wastewater treatment and thus attain net-zero GHG emission. In addition, future challenges and perspectives of above integration systems and strategies were discussed to facilitate the development of environmentally sustainable wastewater treatment. Finally, a prospective hybrid system integrating emission reduction and energy recovery was proposed as an example for achieving net-zero GHG emission from wastewater treatment.
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A comprehensive review on the current technologies and recent developments in high-temperature heat exchangers
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.rser.2023.113467
High-temperature heat exchangers are extensively studied today due to their benefits for industrial processes. In most cases, there is a threshold for the maximum operating temperature of heat exchangers. Beyond this temperature level, special design and material considerations are required. This threshold is 600 °C today, which is higher than in the past due to recent advances in heat transfer and materials. This study presents extensive information about various designs of high-temperature heat exchangers, their materials and heat transfer fluids, and the most significant technical issues and scientific gaps in this field. The aim is to shed light on the pathway to improving high-temperature heat exchanger efficiency, economic feasibility, and safety. The research survey shows that i) molten salts, liquid metals, helium, supercritical carbon dioxide, etc. are the most appropriate heat transfer fluids for high-temperature heat exchangers; ii) shell and tube, plate, plate and fin, helical coil, finned tube, printed circuit, double-pipe, and bayonet tube heat exchangers are the most commonly used configurations for high-temperature applications; and iii) iron- and nickel-based alloys, and ceramics are the most commonly used materials. The critical issues in high-temperature heat exchangers are corrosion, material degradation over time, quality degradation, and limited lifetime. The main benchmarks needed for high-temperature heat exchanger design are fluid types, working conditions, required heat transfer rate, and costs. The study represents a brief yet informative state-of-the-art and discusses the gaps for each of these parameters, providing readers with a clear line of future research.
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A closed-loop maintenance strategy for offshore wind farms: Incorporating dynamic wind farm states and uncertainty-awareness in decision-making
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.rser.2023.113535
The determination of maintenance strategies is subject to complexity and uncertainty arising from variable offshore wind farm states and inaccuracies in model parameters. The most common method in the existing studies is to adopt an open-loop approach to optimize a maintenance strategy. However, this approach lacks the ability to capture periodic operational state of the wind farm and the awareness of eliminating uncertainty. Consequently, the determined strategy is inadequate to instruct maintenance activities, inducing excessive revenue losses. In this paper, a closed-loop maintenance strategy optimization method is proposed for decision-makers to identify a more profitable manner of wind farm maintenance management. The life-cycle maintenance optimization problem is decomposed into a sequence of sub-optimization problems covering multiple time periods by using a rolling-horizon approach. Each sub-optimization problem is intentionally designed based on the monitored state of the wind farm and the available reliability, availability, and maintainability (RAM) database. Meanwhile, the decision maker consciously mitigates the parameter uncertainty in the maintenance model gradually by updating the current database. Compared to conventional strategies covering the entire lifetime of wind farms, the proposed maintenance strategy is periodically adjusted to provide a series of sub-strategies. The proposed approach was applied in a simulation experiment, a generic small-scale offshore wind farm, to assess its performance. Computational results show that adapting maintenance strategies based on the current state of the wind farm can reduce revenue losses in comparison to conventional open-loop strategies. In addition, the benefits of updating the RAM database in decreasing revenue losses is revealed.
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Application of wireless energy transmission technology in electric vehicles
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.rser.2023.113569
Wireless power transfer (WPT) promises to be an alternative solution for secure and versatile charging of electric vehicles. However, some challenges still exist in this contactless technology, such as electromagnetic safety, low transmission efficiency and power capacity. A vast research literature focuses on improving the design and optimization of WPT systems. This paper provides an in-depth literature review on the current status and potential trends of wireless charging for electric vehicles and brushless excitation technology for drive motors, including the power electronic structure, coupling mechanism, and compensation topology of WPT systems. In addition, several emerging research topics are proposed and highlighted.
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Intensified technologies for the production of triglyceride-based biofuels: Current status and future trends
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.rser.2023.113580
Process intensification is a valuable strategy to improve the performance of production processes. It may allow reductions on costs and environmental impact, and enhancements in terms of operability and safety. Such advantages can be of special importance on the production of liquid biofuels, where the costs associated with the processing of renewable raw materials still represent an opportunity area. The implementation of process intensification thus aims to increasing the economic competitiveness of biofuels. Moreover, process intensification may allow higher reaction yields in comparison to conventional technologies. In this work, the status of intensified technologies to produce liquid biofuels is presented. The review is focused on the conversion of triglyceride-based biomass into biofuels as biodiesel and biojet fuel. Intensified technologies reported for the conversion of such raw materials are discussed, presenting their advantages and disadvantages. In this context, this review is intended to highlight the current state as well as the opportunities on the production of liquid biofuels through the application of process intensification strategies.
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ICT sector, digitization and environmental sustainability: A systematic review of the literature from 2000 to 2022
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.rser.2023.113482
In line with an intensified call for reducing greenhouse emissions and curbing the effects of climate change, scientists and experts have looked to information communication technology (ICT) and digitization as critical tools for the more efficient use and production of energy. Consequently, research on ICT/digitization and their impact on environmental sustainability has witnessed exponential growth in the last few decades. This study provides a systematic review of the relationship between ICT/digitization and environmental sustainability over the period from January 2000 to April 2022. It aimed to improve our understanding of the different theories and channels governing the ICT/digitization–environmental sustainability nexus, to provide an in-depth analysis and discussion of the trends and main empirical findings of the reviewed articles, and to highlight key avenues for future research. In total, 166 scientific articles examining 297 associations between ICT/digitization and environmental sustainability were selected for this review. The results revealed that most of the studies have used measures based on climate change and air pollution for environmental sustainability, and traditional ICT/digitization measures, e.g., mobile phone subscriptions and internet users. The results also showed that although most studies found evidence for ICT/digitization improving environmental sustainability, evidence for a negative association is concentrated in studies on the ’Group of’ countries. The results also revealed a scarcity of studies investigating nonlinear relationships between ICT/digitization and environmental sustainability.
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China’s urban energy system transition towards carbon neutrality: Challenges and experience of Beijing and Suzhou
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.rser.2023.113468
Urban areas account for more than 70% of total carbon emissions. This proportion for China is higher, approximately 80%, closely related to human activities in urban energy consumption. In this context, the low-carbon transition of urban energy systems has become an important strategic goal for China to deal with climate change and seek sustainable development. Based on the comparative analysis of the low-carbon transition of urban energy systems in Beijing and Suzhou, this study examines the effectiveness of decarbonization policies on the evolution of urban energy consumption and carbon emissions; provides methodologies for the low-carbon transition of urban energy systems with a macro framework and a comprehensive evaluation system; and reveals the main challenges and analyzes potential solutions from the aspects of technological innovation, policy guidance, and systematic governance. The findings suggest that Beijing should promote terminal electrification and demand-side response, and Suzhou should promote the cleanliness of local generation and external energy. Under the goal of carbon neutrality, urban energy systems can promote green and low-carbon transitions by accelerating the substitution of clean energy in supply systems, promoting electrification of terminal energy consumption, developing digital and refined carbon emission accounting and management, and innovating collaborative governance mechanisms for achieving carbon neutrality.
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Success factors in off-grid energy auctions: A comparative analysis of selected cases from low- and middle-income countries
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.rser.2023.113350
Renewable energies are a key to reducing carbon emissions and enabling access to affordable energy for rural populations in many low- and middle-income countries. For this reason, many governments have started to introduce auctions for off-grid renewable energy. Despite their relevance for clean, accessible energy, the factors for successful or failed off-grid renewable energy tenders have not been broadly studied yet. This paper investigates the success factors for the successful implementation of off-grid energy auctions to enhance rural energy access in low- and middle-income countries. For the scope of this research, the off-grid energy tenders are considered successful if they lead to cost-efficient outcomes, have a high implementation rate and improve the equality of access to energy. Using success measures and success factors from the state of knowledge on energy auctions, three real-world cases from Peru, Uganda and Senegal are analysed and compared. The investigations show that auctioneers should strike a balance between 1) economies of scale and streamlining administrative procedures, 2) allowing adequate product designs for a diverse group of beneficiaries and 3) attracting enough bidders in this relatively young sector. Moreover, this paper confirms that balancing the developers’ risks and public risks is essential in designing off-grid energy tenders and that there are several ways to do this. Furthermore, the advantages and limitations of different support payment types are illustrated. Finally, regarding governance, the real-world cases in this research underscore the importance of clarity about responsibilities and procedures, without which significant delays can be incurred.
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Opportunistic maintenance for offshore wind: A review and proposal of future framework
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.rser.2023.113571
As new offshore wind development sites move further from shore and existing sites enter their post-subsidy operating period, it is expected that operational expenditure (OpEx) will increase. In order to overcome these challenges, a more flexible and cost-effective maintenance solution is needed. One such solution is opportunistic maintenance (OM). This work provides an overview of the maintenance strategy used within other industries before providing an in-depth review of the work specific to offshore wind. The existing literature fails to agree on the specific definition of the term. This work proposes an all-encompassing definition of the term, reviewing maintenance ‘opportunities’ and their corresponding ‘action/response’. The review found that maintenance opportunities are either internal or weather-based, with each opportunity having a pre-determined trigger/response. This work proposes the introduction of a market-based opportunity, which has not been previously considered. As offshore wind farms now face increasing curtailment and negative pricing threats, this new OM framework, OM+, view these periods as maintenance opportunities. OM+ also provides a new definition for recording and reporting availability — moving from time/energy-based availability to market-based availability.
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Impact of labor and energy allocation imbalance on carbon emission efficiency in China's industrial sectors
Waste Disposal & Sustainable Energy ( IF 0 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.rser.2023.113586
Greenhouse gas emission is the focus of global climate change concerns. The change in industrial structure can impact carbon emission efficiency (CEE) by affecting labor and energy input. However, there is an obvious imbalance of labor and energy allocation within China's industrial sectors. Here, we use the super-slacks-based model data envelopment analysis (Super-SBM-DEA) to calculate the CEE of 32 industrial sectors and adopt the Tobit model to analyze the impact of industrial allocation imbalance on CEE. The results show that the overall industry and manufacturing CEE is still at a low level, with an average CEE of 0.53. The industrial sectors with higher CEE are these sectors with advanced innovative technology and low energy consumption. The results of the Tobit model show that the imbalance of labor and energy allocation is the key factor limiting carbon emission efficiency improvement. Furthermore, the imbalance of labor allocation hurts the CEE of labor-intensive sectors. The coefficient of labor allocation imbalance (distL) is −2.483, and the inflow of labor can improve the CEE of non-labor-intensive sectors. The CEE of energy-intensive sectors is sensitive to the imbalance of energy allocation, the marginal impact of energy allocation imbalance (distE) is −2.296. Improving energy efficiency is a key task to reduce carbon emissions in sectors relying on energy input. But for non-energy-intensive sectors, optimizing energy allocation has a limited effect on reducing carbon emissions. This research can provide insights for emerging economies to coordinate carbon reduction and industrial transformation.
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